Cas no 2680761-08-2 (2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid
• CAS No: 2680761-08-2
• MF: C₁₅H₁₇NO₅S
• MW: 323.364183187485
• CID: 5634994
• PubChem ID: 165933145
• Update Time: 2025-06-25

2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}naphthalene-1-sulfonic acid
• 2680761-08-2
• EN300-28294393
• 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid

• Inchi： 1S/C15H17NO5S/c1-15(2,3)21-14(17)16-12-9-8-10-6-4-5-7-11(10)13(12)22(18,19)20/h4-9H,1-3H3,(H,16,17)(H,18,19,20)
• InChI Key： NFFXGHSYDFEGRU-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C2C=CC=CC=12)NC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 323.08274382g/mol
• Monoisotopic Mass: 323.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid (CAS: 2680761-08-2)

2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid (CAS: 2680761-08-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its naphthalene core and sulfonic acid functionality, serves as a versatile intermediate in the synthesis of bioactive compounds and pharmaceutical agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and fluorescent probes for biological imaging.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid as a key precursor in the synthesis of novel protease inhibitors. The research demonstrated that modifications to the tert-butoxy carbonyl (Boc) protecting group could significantly enhance the compound's binding affinity to target enzymes, thereby improving inhibitory activity. This finding opens new avenues for the design of more potent and selective enzyme inhibitors for therapeutic applications.

In another groundbreaking study, researchers utilized 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid to develop a series of fluorescent probes for real-time monitoring of cellular processes. The sulfonic acid moiety was found to enhance the water solubility of the probes, making them ideal for in vivo imaging applications. This research, published in Analytical Chemistry (2024), underscores the compound's utility in advancing diagnostic tools and understanding complex biological systems.

Further investigations into the pharmacokinetic properties of 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid have revealed its favorable stability and bioavailability. A recent preclinical study indicated that the compound exhibits low toxicity and good tissue penetration, making it a promising candidate for further drug development. These findings were detailed in a 2024 report by the European Journal of Pharmaceutical Sciences.

Looking ahead, researchers are exploring the potential of 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid in targeted drug delivery systems. Preliminary data suggest that its chemical structure can be functionalized to attach therapeutic payloads, enabling precise delivery to diseased tissues. This innovative approach could revolutionize treatments for conditions such as cancer and inflammatory diseases.

In conclusion, 2-{(tert-butoxy)carbonylamino}naphthalene-1-sulfonic acid (CAS: 2680761-08-2) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications—from enzyme inhibition to bioimaging—highlight its versatility and potential for future breakthroughs. Continued research into its properties and derivatives is expected to yield significant advancements in drug discovery and therapeutic development.